Cas no 109742-10-1 (1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-)

• Product Name: 1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
• CAS No: 109742-10-1
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 1188154
• Update Time: 2024-08-02

1,5-Diazocin-2(1H)-one, 4-heptylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,5-Diazocin-2(1H)-one, 4-heptylhexahydro-
• 4-heptyl-1,5-diazacyclooctan-2-one

• Inchi： 1S/C13H26N2O/c1-2-3-4-5-6-8-12-11-13(16)15-10-7-9-14-12/h12,14H,2-11H2,1H3,(H,15,16)
• InChI Key： UDMYRGZXTCHEJC-UHFFFAOYSA-N
• SMILES： N1CCCNC(CCCCCCC)CC1=O

Computed Properties

• Exact Mass: 226.20468

Experimental Properties

• Density: 0.903±0.06 g/cm3(Predicted)
• Boiling Point: 386.9±35.0 °C(Predicted)
• PSA: 41.13
• pka: 16.08±0.40(Predicted)